(R)-4-Bromo-2-((tert-butoxycarbonyl)amino)pent-4-enoic acid
Overview
Description
Scientific Research Applications
Pharmaceutical Research
Boc-D-2-Amino-4-bromo-4-pentenoic acid could be used in the development of new drugs. Its unique structure and properties might make it a useful building block in the synthesis of complex pharmaceuticals .
Chemical Synthesis
This compound could serve as a key intermediate in the synthesis of other complex organic compounds. Its bromo group could potentially undergo various substitution reactions, providing a pathway to a wide range of derivatives .
Biochemistry
In biochemistry, this compound could be used to study protein interactions. The bromo group could potentially be used as a photoactivatable crosslinker, allowing researchers to study protein-protein interactions in a controlled manner .
Proteomics Research
Boc-D-2-Amino-4-bromo-4-pentenoic acid is mentioned as a specialty product for proteomics research . Proteomics is the large-scale study of proteins, and this compound could potentially be used in the synthesis of labeled peptides or proteins.
Material Science
In material science, this compound could potentially be used in the development of new materials with unique properties. For example, it could be used as a monomer in the synthesis of novel polymers .
Analytical Chemistry
This compound could potentially be used as a standard or reagent in various analytical chemistry techniques. Its unique UV/Vis absorption spectrum and reactivity could make it useful in techniques such as HPLC or mass spectrometry .
Safety and Hazards
properties
IUPAC Name |
(2R)-4-bromo-2-[(2-methylpropan-2-yl)oxycarbonylamino]pent-4-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16BrNO4/c1-6(11)5-7(8(13)14)12-9(15)16-10(2,3)4/h7H,1,5H2,2-4H3,(H,12,15)(H,13,14)/t7-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AKUQAUPMGSKZIY-SSDOTTSWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC(=C)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@H](CC(=C)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16BrNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80426542 |
Source
|
| Record name | Boc-D-2-Amino-4-bromo-4-pentenoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80426542 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-4-Bromo-2-((tert-butoxycarbonyl)amino)pent-4-enoic acid | |
CAS RN |
149930-92-7 |
Source
|
| Record name | Boc-D-2-Amino-4-bromo-4-pentenoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80426542 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 4-[4-chloro-2-(trifluoromethyl)phenyl]-5-cyanoimino-1,3,4-thiadiazole-2-carboxylate](/img/structure/B115293.png)
